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Compound of Interest

Compound Name: 6-Cyano Diclazuril-13C3,15N2

Cat. No.: B15600286

In-Depth Technical Guide: 6-Cyano Diclazuril-
13C3,15N2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and weight of the
isotopically labeled compound 6-Cyano Diclazuril-13C3,15N2, alongside its unlabeled
counterpart, 6-Cyano Diclazuril. This information is critical for a range of applications in drug
development, including metabolic studies, pharmacokinetic analysis, and as an internal
standard in analytical assays.

Core Compound Data

The precise molecular formula and weight are fundamental parameters for the accurate
preparation of standards, interpretation of mass spectrometry data, and overall quantitative
analysis. The data for both the labeled and unlabeled forms of 6-Cyano Diclazuril are
summarized below.

Calculated Molecular

Compound Molecular Formula .

Weight ( g/mol )
6-Cyano Diclazuril C1sHsCIsNsO2 432.65
6-Cyano Diclazuril-13Cs,15N2 13C3C15HsCI31°N2N3O2[1] 437.612[1]
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Molecular Formula and Weight Determination

The molecular formula of the unlabeled 6-Cyano Diclazuril was determined to be
C1sHsCIsNsO2. This was deduced from the provided molecular formula of its isotopically
labeled version, 6-Cyano Diclazuril-13C3,°Nz, which is given as 13C3C15HsCl31°N2N3Oz[1]. The
labeled formula indicates a total of 18 carbon atoms (15 12C and 3 13C) and 5 nitrogen atoms (3
14N and 2 15N).

The molecular weight of the unlabeled compound was calculated using the standard atomic
weights of its constituent elements:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Chlorine (Cl): 35.453 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

For the isotopically labeled 6-Cyano Diclazuril-13Cs,1°Nz, the precise molecular weight of
437.612 g/mol is reported[1]. This calculation incorporates the specific atomic masses of the
isotopes:

e Carbon-13 (3C): 13.00335 u
e Nitrogen-15 (**N): 15.00011 u

Logical Relationship Diagram

The following diagram illustrates the relationship between the unlabeled compound and its
isotopically labeled counterpart, highlighting the substitution of specific isotopes.
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6-Cyano Diclazuril
C1sHsCIsNsO2

Substitution of
3 Carbon atoms with 13C and
2 Nitrogen atoms with >N

Isotopic Labeling

6-Cyano Diclazuril-13Cs,1>Nz2
13C3C15HsCI31°N2N302

Click to download full resolution via product page

Caption: Isotopic labeling of 6-Cyano Diclazuril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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